4-[[[5-Oxo-1-(1-phenylethyl)pyrrolidine-3-carbonyl]amino]methyl]benzoic acid

• IUPAC Name: 4-[[[5-oxo-1-(1-phenylethyl)pyrrolidine-3-carbonyl]amino]methyl]benzoic acid
• InChI: InChI=1S/C21H22N2O4/c1-14(16-5-3-2-4-6-16)23-13-18(11-19(23)24)20(25)22-12-15-7-9-17(10-8-15)21(26)27/h2-10,14,18H,11-13H2,1H3,(H,22,25)(H,26,27)
• InChI Key: YJFUQEGQAUOCBT-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)N2CC(CC2=O)C(=O)NCC3=CC=C(C=C3)C(=O)O
• Molecular Formula: C21H22N2O4
• Molecular Weight: 366.4 g/mol

Description

4-[[[5-Oxo-1-(1-phenylethyl)pyrrolidine-3-carbonyl]amino]methyl]benzoic acid, also known as OPC-31260, is a chemical compound that has been extensively studied for its potential therapeutic benefits. This compound belongs to the class of pyrrolidinecarboxylic acid derivatives and has been shown to exhibit a wide range of biological activities. In

Scientific Research Applications

4-[[[5-Oxo-1-(1-phenylethyl)pyrrolidine-3-carbonyl]amino]methyl]benzoic acid has been extensively studied for its potential therapeutic benefits in various disease conditions. It has been shown to exhibit anti-inflammatory, anti-tumor, and neuroprotective properties. 4-[[[5-Oxo-1-(1-phenylethyl)pyrrolidine-3-carbonyl]amino]methyl]benzoic acid has been investigated as a potential treatment for Alzheimer's disease, Parkinson's disease, and multiple sclerosis. It has also been studied for its potential use in cancer therapy, as it has been shown to inhibit the growth of various cancer cell lines.

Mechanism of Action

The exact mechanism of action of 4-[[[5-Oxo-1-(1-phenylethyl)pyrrolidine-3-carbonyl]amino]methyl]benzoic acid is not fully understood. However, it has been shown to act as a potent inhibitor of the enzyme dipeptidyl peptidase IV (DPP-IV). DPP-IV is involved in the degradation of the incretin hormones glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP), which play a crucial role in regulating glucose homeostasis. By inhibiting DPP-IV, 4-[[[5-Oxo-1-(1-phenylethyl)pyrrolidine-3-carbonyl]amino]methyl]benzoic acid can increase the levels of GLP-1 and GIP, leading to improved glucose tolerance and insulin secretion.
Biochemical and Physiological Effects
4-[[[5-Oxo-1-(1-phenylethyl)pyrrolidine-3-carbonyl]amino]methyl]benzoic acid has been shown to exhibit various biochemical and physiological effects. It has been shown to improve glucose tolerance and insulin secretion in animal models of diabetes. It has also been shown to reduce inflammation and oxidative stress in various disease conditions. 4-[[[5-Oxo-1-(1-phenylethyl)pyrrolidine-3-carbonyl]amino]methyl]benzoic acid has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.

Advantages and Limitations for Lab Experiments

4-[[[5-Oxo-1-(1-phenylethyl)pyrrolidine-3-carbonyl]amino]methyl]benzoic acid has several advantages for lab experiments. It is a well-characterized compound with a known mechanism of action, making it a useful tool for studying the role of DPP-IV in various disease conditions. It is also relatively easy to synthesize and purify, making it readily available for research purposes. However, 4-[[[5-Oxo-1-(1-phenylethyl)pyrrolidine-3-carbonyl]amino]methyl]benzoic acid also has some limitations for lab experiments. It has low solubility in aqueous solutions, which can limit its use in certain assays. It also has a relatively short half-life in vivo, which can make it difficult to achieve sustained therapeutic effects.

Future Directions

There are several future directions for research on 4-[[[5-Oxo-1-(1-phenylethyl)pyrrolidine-3-carbonyl]amino]methyl]benzoic acid. One area of interest is the development of more potent and selective DPP-IV inhibitors based on the structure of 4-[[[5-Oxo-1-(1-phenylethyl)pyrrolidine-3-carbonyl]amino]methyl]benzoic acid. Another area of interest is the investigation of the potential therapeutic benefits of 4-[[[5-Oxo-1-(1-phenylethyl)pyrrolidine-3-carbonyl]amino]methyl]benzoic acid in other disease conditions, such as inflammatory bowel disease and rheumatoid arthritis. Finally, the development of novel drug delivery systems that can improve the solubility and bioavailability of 4-[[[5-Oxo-1-(1-phenylethyl)pyrrolidine-3-carbonyl]amino]methyl]benzoic acid could also be an important area of research.
Conclusion
In conclusion, 4-[[[5-Oxo-1-(1-phenylethyl)pyrrolidine-3-carbonyl]amino]methyl]benzoic acid is a chemical compound that has been extensively studied for its potential therapeutic benefits. It has been shown to exhibit anti-inflammatory, anti-tumor, and neuroprotective properties. 4-[[[5-Oxo-1-(1-phenylethyl)pyrrolidine-3-carbonyl]amino]methyl]benzoic acid has been investigated as a potential treatment for various disease conditions, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis. It has also been studied for its potential use in cancer therapy. Further research is needed to fully understand the mechanism of action of 4-[[[5-Oxo-1-(1-phenylethyl)pyrrolidine-3-carbonyl]amino]methyl]benzoic acid and its potential therapeutic applications.

Synthesis Methods

The synthesis of 4-[[[5-Oxo-1-(1-phenylethyl)pyrrolidine-3-carbonyl]amino]methyl]benzoic acid involves several steps, including the preparation of the key intermediate, 5-oxo-1-(1-phenylethyl)pyrrolidine-3-carboxylic acid, and its subsequent conversion to the final product. The process involves the use of various reagents, such as N,N'-dicyclohexylcarbodiimide (DCC), N-hydroxysuccinimide (NHS), and triethylamine (TEA). The yield of 4-[[[5-Oxo-1-(1-phenylethyl)pyrrolidine-3-carbonyl]amino]methyl]benzoic acid is typically around 50%, and the purity can be improved by further purification techniques such as recrystallization or chromatography.